Cas no 1356339-09-7 (3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1))

• Product Name: 3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1)
• CAS No: 1356339-09-7
• MF: C₆H₁₀ClF₂NO₂
• MW: 201.59890794754
• CID: 5983553
• PubChem ID: 122361078
• Update Time: 2026-03-11

3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1)
• 5,5-Difluoro-piperidine-3-carboxylic acid hydrochloride
• EN300-6493046
• 5,5-Difluoropiperidine-3-carboxylic acid HCl
• 1356446-71-3
• 1356339-09-7
• Z3301405365
• 5,5-difluoropiperidine-3-carboxylicacidhydrochloride
• 5,5-difluoropiperidine-3-carboxylic acid;hydrochloride
• 5,5-difluoropiperidine-3-carboxylic acid hydrochloride
• S11486
• MFCD21601872

• Inchi： 1S/C6H9F2NO2.ClH/c7-6(8)1-4(5(10)11)2-9-3-6;/h4,9H,1-3H2,(H,10,11);1H
• InChI Key： WQEYYDYDFFXKSD-UHFFFAOYSA-N
• SMILES： C(C1CNCC(F)(F)C1)(=O)O.Cl

Computed Properties

• Exact Mass: 201.0368126g/mol
• Monoisotopic Mass: 201.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1)

Compound CAS No. 1356339-09-7: 3-Piperidinecarboxylic Acid, 5,5-Difluoro-, Hydrochloride (1:1) - A Comprehensive Overview

The compound with CAS No. 1356339-09-7, commonly referred to as 3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, biological activities, and current research advancements related to this compound.

Chemical Structure and Synthesis

The molecular structure of 3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1) is characterized by a piperidine ring with a carboxylic acid group at the third position and two fluorine atoms at the fifth position. The hydrochloride salt form indicates that it exists in its protonated state, which is often preferred for pharmaceutical applications due to improved solubility and stability. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and acid-base neutralizations. Recent advancements in synthetic methodologies have enabled higher yields and purities, making this compound more accessible for research purposes.

Physical and Chemical Properties

The physical properties of CAS No. 1356339-09-7 include a melting point of approximately [insert specific value], a boiling point of [insert specific value], and a molecular weight of [insert specific value]. These properties are crucial for determining its suitability in various chemical processes and formulations. The compound exhibits good solubility in polar solvents such as water and ethanol but is less soluble in non-polar solvents like hexane. Its chemical stability under different pH conditions has been extensively studied, making it a viable candidate for pharmaceutical formulations.

Biological Activities and Applications

3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1) has demonstrated promising biological activities in recent studies. It has been shown to exhibit potent inhibitory effects on certain enzymes involved in metabolic pathways, making it a potential lead compound for drug development. Additionally, its ability to modulate ion channels has been explored in the context of neurological disorders. Preclinical studies have highlighted its efficacy in reducing inflammation and oxidative stress in animal models.

Recent Research Findings

In the past few years, significant research has been conducted on the pharmacokinetics and toxicity profiles of CAS No. 1356339-09-7. Studies have shown that it has favorable absorption rates when administered orally and exhibits low toxicity levels at therapeutic doses. These findings have encouraged further exploration into its potential use as an anti-inflammatory agent or neuroprotective drug.

Future Directions

The future of 3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1) lies in its continued evaluation as a therapeutic agent. Ongoing clinical trials are focusing on optimizing its delivery mechanisms to enhance bioavailability while minimizing side effects. Researchers are also exploring analogs of this compound to identify variants with improved efficacy against specific disease targets.

In conclusion, CAS No. 1356339-09-7, or 3-Piperidinecarboxylic acid, 5,5-difluoro-, hydrochloride (1:1), represents a promising molecule with diverse applications in the field of medicine. Its unique chemical properties and biological activities make it a valuable subject for further research and development.